3-(2-chlorophenyl)-N-(2-methoxyethyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 3-(2-chlorophenyl)-N-(2-methoxyethyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C17H19ClN4O/c1-11-10-15(19-8-9-23-3)22-17(20-11)16(12(2)21-22)13-6-4-5-7-14(13)18/h4-7,10,19H,8-9H2,1-3H3
• InChI Key: BOPCITIADFECAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)NCCOC)C)C3=CC=CC=C3Cl
• Molecular Formula: C17H19ClN4O
• Molecular Weight: 330.8 g/mol

Description

The compound “3-(2-chlorophenyl)-N-(2-methoxyethyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine” is a pyrazolo[1,5-a]pyrimidine derivative. Pyrazolo[1,5-a]pyrimidines are a class of compounds that have been studied for their potential biological activities.

Molecular Structure Analysis

The compound contains a pyrazolo[1,5-a]pyrimidine core, which is a bicyclic structure containing two nitrogen atoms in a five-membered ring fused to a six-membered ring. It also has a 2-chlorophenyl group, a 2-methoxyethyl group, and an amine group attached to the core structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing chlorophenyl group and the electron-donating methoxyethyl and amine groups. The exact reactions it can undergo would depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, size, and the specific functional groups present would influence properties like its solubility, melting point, and boiling point.

Scientific Research Applications

Catalytic Protodeboronation

• Application : Recent research has demonstrated catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach. This method enables the formal anti-Markovnikov hydromethylation of alkenes, a transformation previously unknown. .

Novel Derivatives Synthesis

• Application : Researchers have synthesized a series of novel derivatives by introducing aliphatic, aromatic, and heterocyclic amine groups. .

Biomedical Applications

• Application : While specific studies on our compound are limited, exploring its biomedical potential could be valuable. Similar pyrido[2,3-d]pyrimidines have shown activity against various diseases, including cancer, inflammation, and neurodegenerative disorders. .

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, and its potential biological activities. Given the interest in pyrazolo[1,5-a]pyrimidines, it could be a promising area of study.